Cas no 853751-78-7 (4-chlorophenyl 3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanoate)

• Product Name: 4-chlorophenyl 3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanoate
• CAS No: 853751-78-7
• MF: C₁₆H₁₂ClNO₃S
• MW: 333.789381980896
• CID: 6374765
• PubChem ID: 4912948
• Update Time: 2025-09-22

4-chlorophenyl 3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 4-chlorophenyl 3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanoate
• (4-chlorophenyl) 3-(2-oxo-1,3-benzothiazol-3-yl)propanoate
• 3(2H)-Benzothiazolepropanoic acid, 2-oxo-, 4-chlorophenyl ester
• F1641-0084
• AKOS001145440
• AT-057/11524058
• 853751-78-7
• 4-chlorophenyl 3-(2-oxo-1,3-benzothiazol-3(2H)-yl)propanoate
• Z111676340
• 4-chlorophenyl 3-(2-oxobenzo[d]thiazol-3(2H)-yl)propanoate

• Inchi： 1S/C16H12ClNO3S/c17-11-5-7-12(8-6-11)21-15(19)9-10-18-13-3-1-2-4-14(13)22-16(18)20/h1-8H,9-10H2
• InChI Key： SUOFZSAUCBXVCK-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N(CCC(OC2=CC=C(Cl)C=C2)=O)C1=O

Computed Properties

• Exact Mass: 333.0226421g/mol
• Monoisotopic Mass: 333.0226421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 71.9Ų

Experimental Properties

• Density: 1.407±0.06 g/cm3(Predicted)
• Boiling Point: 514.1±60.0 °C(Predicted)
• pka: -1.45±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters